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Compound of Interest

Compound Name: 6-Chloromethyl-2-cyanopyridine

Cat. No.: B129350 Get Quote

Essential Safety and Handling Guide for 6-
Chloromethyl-2-cyanopyridine
For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents are paramount. This guide provides essential, immediate safety

and logistical information for 6-Chloromethyl-2-cyanopyridine, including operational and

disposal plans. Adherence to these procedures is critical for ensuring personal safety and

environmental protection.

Hazard Summary and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for 6-Chloromethyl-2-cyanopyridine is not readily

available, data from analogous compounds such as 2-cyanopyridine and other chlorinated

pyridine derivatives indicate that this compound should be handled as a hazardous substance.

The primary hazards include potential acute toxicity if swallowed or in contact with skin, serious

eye irritation, and skin and respiratory tract irritation.[1][2][3]

Quantitative Data Summary for Analogous Compounds
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Hazard Classification Description Precautionary Measures

Acute Toxicity (Oral) Harmful if swallowed.[1][2][3]

Do not eat, drink, or smoke

when using this product. Rinse

mouth after handling. If

swallowed, seek immediate

medical attention.[1][3]

Acute Toxicity (Dermal) Toxic in contact with skin.[1]

Avoid all personal contact.

Wear protective gloves and

clothing.[4]

Skin Irritation Causes skin irritation.[2]

Wear protective gloves and a

lab coat. Wash skin thoroughly

after handling.[2][5]

Eye Irritation
Causes serious eye

irritation/damage.[2][3][6]

Wear chemical safety goggles

or a face shield.[5][6]

Respiratory Irritation
May cause respiratory

irritation.[2]

Work in a well-ventilated area,

preferably a chemical fume

hood.[5][7] Avoid breathing

dust, fumes, or vapors.[2]

Environmental Hazard

Halogenated organic

compounds can be persistent

and harmful to the

environment if not disposed of

correctly.[7][8]

Do not allow to enter drains or

waterways.[7] Dispose of as

hazardous waste.[8]

Recommended Personal Protective Equipment (PPE)
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PPE Type Specification Rationale

Eye Protection
Chemical safety goggles or a

full-face shield.[5][6]

Protects against splashes and

vapors that can cause serious

eye irritation or damage.

Hand Protection

Chemical-resistant gloves

(e.g., Butyl rubber, Viton®).[5]

Nitrile gloves may not be

sufficient for prolonged

contact.[9]

Prevents skin contact, which

can cause irritation and

toxicity.

Respiratory Protection

A NIOSH-approved respirator

with an organic vapor cartridge

is recommended, especially in

poorly ventilated areas or

during spills.[5]

Protects against inhalation of

harmful vapors or dust.

Protective Clothing

A lab coat, closed-toe shoes,

and long pants should be worn

to minimize skin exposure. For

larger quantities or potential for

splashing, a chemical-resistant

apron is advised.[5]

Provides a barrier against

accidental skin contact.

Experimental Protocols: Handling and Disposal
Handling Protocol

Preparation: Before handling, ensure that an emergency eyewash station and safety shower

are readily accessible.[5] The work area, preferably a chemical fume hood, should be clean

and uncluttered.

Personal Protective Equipment: Don the appropriate PPE as specified in the table above.

Dispensing: Handle 6-Chloromethyl-2-cyanopyridine in a well-ventilated area, ideally

within a certified chemical fume hood, to minimize inhalation exposure.[5][7]
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Spill Management: In the event of a spill, evacuate the immediate area and ensure adequate

ventilation.[5]

For small spills, use an inert absorbent material such as vermiculite, sand, or earth to

contain the substance.[5][10]

Carefully collect the absorbed material into a clearly labeled, sealed container for

hazardous waste.[5]

Decontaminate the spill area with a suitable solvent, followed by soap and water. All

cleaning materials must also be disposed of as hazardous waste.[5]

Hygiene: After handling, wash hands and any exposed skin thoroughly with soap and water.

[1] Do not eat, drink, or smoke in the laboratory.[1]

Disposal Plan

6-Chloromethyl-2-cyanopyridine is a halogenated organic compound and must be disposed

of as hazardous waste.[8][11] Under no circumstances should this chemical be disposed of

down the drain or in regular trash.[7]

Waste Segregation and Collection:

Collect all waste containing 6-Chloromethyl-2-cyanopyridine (including reaction

residues, contaminated solvents, and used consumables) in a dedicated, properly labeled,

and sealed container.[5][8]

The container should be made of a compatible material, such as glass or high-density

polyethylene.[10]

Do not mix with other waste streams, particularly non-halogenated solvents, to avoid

increased disposal costs and potential reactive hazards.[8][11]

Labeling: The waste container must be clearly labeled with:

The words "Hazardous Waste".[7]

The full chemical name: "6-Chloromethyl-2-cyanopyridine".[7]
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A list of all constituents and their approximate percentages if it is a mixed waste stream.[7]

Storage: Store the hazardous waste container in a designated, well-ventilated, and secure

area away from incompatible materials.[9]

Final Disposal: The recommended method for the disposal of halogenated organic

compounds is incineration at a licensed hazardous waste facility.[5] Engage a certified

hazardous waste disposal company to handle the transportation and final disposal of the

chemical.[5]

Workflow Diagram
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Workflow for Handling 6-Chloromethyl-2-cyanopyridine

Preparation

Handling (in Fume Hood)

Disposal

Verify accessible eyewash station and safety shower

Don appropriate PPE:
- Safety Goggles

- Chemical-Resistant Gloves
- Lab Coat

Dispense and use chemical

In case of spill, contain with inert absorbent

If Spill Occurs

Collect waste in a dedicated,
compatible container

Collect contaminated materials

Label container as 'Hazardous Waste' with full chemical name

Store waste in a designated, secure area

Arrange for pickup by a certified
hazardous waste disposal company
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Caption: Logical workflow for the safe handling and disposal of 6-Chloromethyl-2-
cyanopyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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